Cas no 1346698-15-4 (3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine)

3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine is a pyridazine derivative characterized by its dichloro and cyclopropylmethoxy substituents, which contribute to its reactivity and potential utility in organic synthesis. The compound's structural features make it a versatile intermediate for the development of pharmaceuticals, agrochemicals, and other specialty chemicals. Its dichlorinated pyridazine core offers sites for further functionalization, while the cyclopropylmethoxy group may enhance steric and electronic properties, influencing binding affinity or stability in target applications. This compound is particularly valuable in medicinal chemistry for scaffold diversification and as a building block in the synthesis of biologically active molecules. Proper handling and storage are recommended due to its reactive nature.

3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine structure

1346698-15-4 structure

Product Name:3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine

CAS No:1346698-15-4

MF:C₈H₈Cl₂N₂O

MW:219.06791973114

CID:1034076

PubChem ID:71302866

Update Time:2025-06-13

3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine Chemical and Physical Properties

Names and Identifiers

- 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine
- DTXSID00744750
- DB-240749
- 1346698-15-4
- Inchi： 1S/C8H8Cl2N2O/c9-7-6(3-11-12-8(7)10)13-4-5-1-2-5/h3,5H,1-2,4H2
- InChI Key： PSYASQNZZIZRFG-UHFFFAOYSA-N
- SMILES： ClC1=C(N=NC=C1OCC1CC1)Cl

Computed Properties

Exact Mass: 218.0013683g/mol
Monoisotopic Mass: 218.0013683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 35Å²

3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164309-1g	3,4-dichloro-5-(cyclopropylmethoxy)pyridazine	1346698-15-4	95%	1g	$840	2023-03-07
Chemenu	CM164309-1g	3,4-dichloro-5-(cyclopropylmethoxy)pyridazine	1346698-15-4	95%	1g	$931	2021-08-05
Alichem	A029193918-1g	3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine	1346698-15-4	95%	1g	$840.00	2022-04-03

3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Related Categories

Additional information on 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine

Recent Advances in the Study of 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine (CAS: 1346698-15-4)

The compound 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine (CAS: 1346698-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazine core and cyclopropylmethoxy substituent, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine, highlighting its efficient production through a multi-step process involving cyclopropanation and nucleophilic substitution. The study emphasized the compound's stability and scalability, which are critical for industrial applications. Additionally, the research identified key intermediates that could be leveraged for the development of analogs with enhanced bioactivity.

Pharmacological investigations have revealed that 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate cytokine production and reduce oxidative stress, suggesting potential applications in treating chronic inflammatory diseases. These findings were corroborated by a 2024 preclinical trial, which reported significant anti-inflammatory activity in murine models.

Further research has explored the compound's potential in oncology. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its role as a selective inhibitor of protein kinases implicated in tumor proliferation. The study reported that 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine effectively suppressed cancer cell growth in several cell lines, with minimal cytotoxicity to normal cells. These results underscore its potential as a targeted therapy for certain cancers.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine. Current research is focused on improving its bioavailability and reducing metabolic degradation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate its transition to clinical trials.

In conclusion, 3,4-Dichloro-5-(cyclopropylmethoxy)pyridazine (CAS: 1346698-15-4) represents a promising scaffold for drug development, with demonstrated efficacy in inflammation and oncology. Ongoing research aims to refine its properties and expand its therapeutic applications, making it a compound of significant interest in the chemical biology and pharmaceutical communities.